Cas no 2097996-01-3 (2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one)
2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one
- 2-azido-1-[4-(cyclopropylmethyl)piperazin-1-yl]ethanone
- 2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one
-
- Inchi: 1S/C10H17N5O/c11-13-12-7-10(16)15-5-3-14(4-6-15)8-9-1-2-9/h9H,1-8H2
- InChI Key: KQPOODIDZXTQMM-UHFFFAOYSA-N
- SMILES: O=C(CN=[N+]=[N-])N1CCN(CC1)CC1CC1
Computed Properties
- Exact Mass: 223.14331018 g/mol
- Monoisotopic Mass: 223.14331018 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.9
- Molecular Weight: 223.28
2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A193291-100mg |
2-azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one |
2097996-01-3 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A193291-500mg |
2-azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one |
2097996-01-3 | 500mg |
$ 365.00 | 2022-06-08 | ||
| TRC | A193291-1g |
2-azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one |
2097996-01-3 | 1g |
$ 570.00 | 2022-06-08 | ||
| Life Chemicals | F1907-5583-0.25g |
2-azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one |
2097996-01-3 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-5583-0.5g |
2-azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one |
2097996-01-3 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-5583-1g |
2-azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one |
2097996-01-3 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-5583-2.5g |
2-azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one |
2097996-01-3 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-5583-5g |
2-azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one |
2097996-01-3 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-5583-10g |
2-azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one |
2097996-01-3 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one
2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one: A Comprehensive Overview
The compound 2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one (CAS No: 2097996-01-3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.
2-Azido group, a key functional moiety in this compound, is known for its reactivity and versatility in chemical transformations. The presence of the cyclopropylmethyl group introduces steric hindrance and enhances the molecule's stability, while the piperazine ring provides a rigid framework that can interact with various biological targets. The ethanone moiety further contributes to the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies.
Recent studies have highlighted the potential of 2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one as a modulator of several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). Its ability to inhibit key enzymes involved in inflammatory pathways has positioned it as a potential candidate for anti-inflammatory and immunomodulatory therapies. Additionally, the compound has shown promise in preclinical models of neurodegenerative diseases, where its ability to cross the blood-brain barrier (BBB) is particularly advantageous.
The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including Suzuki coupling and Stille cross-coupling reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's suitability for biological testing. The use of cyclopropylmethyl groups in such syntheses has also opened new avenues for exploring stereochemical effects on molecular activity.
In terms of pharmacokinetics, 2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one exhibits favorable absorption profiles in preclinical models, with moderate clearance rates that suggest potential for once-daily dosing regimens. Its metabolic stability has been evaluated using liver microsomes from multiple species, revealing consistent patterns that align with its predicted therapeutic window.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions with biological systems. Molecular docking studies have identified key residues within target proteins that are critical for binding affinity, providing insights into structure-activity relationships (SAR). These findings have guided iterative improvements in the compound's design, leading to derivatives with enhanced potency and selectivity.
The application of 2-Azido functionalities in click chemistry has also expanded its utility beyond traditional drug discovery. Researchers have explored its use as a bioconjugation agent for imaging probes and targeted drug delivery systems, leveraging its reactivity under mild conditions. This versatility underscores the compound's potential as a multi-functional tool in both academic and industrial settings.
In conclusion, 2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one represents a cutting-edge molecule at the intersection of organic synthesis and pharmacology. Its unique structural features, coupled with emerging research findings, position it as a promising candidate for addressing unmet medical needs across various therapeutic areas. Continued exploration into its biological mechanisms and translational potential will undoubtedly pave the way for innovative treatments in the near future.
2097996-01-3 (2-Azido-1-(4-(cyclopropylmethyl)piperazin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)